Cas no 130170-00-2 (2(1H)-Pyrimidinone,3,4-dihydro-4-imino-5-methyl-, (E)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,3,4-dihydro-4-imino-5-methyl-, (E)- (9CI)
• CAS No: 130170-00-2
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 102749
• PubChem ID: 65040
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,3,4-dihydro-4-imino-5-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,3,4-dihydro-4-imino-5-methyl-, (E)- (9CI)
• Cytosine, 5-methyl- (VAN)
• Cytosine, 5-methyl-
• MFCD00233537
• FT-0600532
• 130170-01-3
• s6021
• CS-W008091
• HY-W008091
• 2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-5-methyl-, (E)- (9CI)
• NSC 137776
• 2-Pyrimidinol, 4-amino-5-methyl- (9CI)
• AM81335
• EN300-103021
• A830624
• 5-methyl-Cytosine
• 4-amino-5-methyl-2-(1H)-Pyrimidinone
• AS-17837
• 4-amino-5-methylpyrimidin-2(1H)-one
• 130170-00-2
• C02376
• 2(1H)-Pyrimidinone, 4-amino-5-methyl-
• EINECS 209-058-3
• PD123960
• NS00014760
• 1-[(AMMONIOOXY)METHYL]-2-NITROBENZENECHLORIDE
• 4-Amino-5-methyl-2-pyrimidinol
• Z1741980467
• 5-Methylcytosine (VAN)
• CHEBI:27551
• 503CC90D-7575-429C-85CB-AA8AB0E84A3A
• 5-methyl cytosine
• 5-METHYLCYTOSINE [MI]
• Q-101641
• SY046975
• cytosine-5-carbon
• 6-amino-5-methyl-1,2-dihydropyrimidin-2-one
• 6-amino-5-methyl-3-hydropyrimidin-2-one
• NSC-137776
• SB55524
• 4-amino-5-methyl-2(1H)-pyrimidinone
• SCHEMBL14539996
• 4-amino-5-methyl-1,2-dihydropyrimidin-2-one
• DTXSID50203948
• METHYLCYTOSINE, 5-
• 5-Methylcytosine (~90%)
• SCHEMBL22008
• UNII-6R795CQT4H
• 4-Amino-5-methyl-2-pyrimidinol #
• NSC137776
• 2'-C-MeCyt
• 5-Methylcytosine
• 6-amino-5-methyl-1H-pyrimidin-2-one hydrochloride
• AKOS006222273
• 6R795CQT4H
• 5-Methylcytosine>96
• 4-amino-5-methyl-1H-pyrimidin-2-one
• 6-amino-5-methyl-1H-pyrimidin-2-one
• Q238563
• 554-01-8

• Inchi： 1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)
• InChI Key： LRSASMSXMSNRBT-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C)=C(N)N1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: -0.8

Experimental Properties

• Color/Form: crystallization
• Density: 1.44
• Melting Point: >270°C (>518°F)
• Boiling Point: 417.3 °C at 760 mmHg
• Flash Point: 206.2 °C
• PSA: 67.48
• LogP: 0.24170